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Compound of Interest

Compound Name: Adipoyl-L-carnitine

Cat. No.: B6594367

Synthesis of Adipoyl-L-carnitine for Research
Applications
Application Note

Adipoyl-L-carnitine is a dicarboxylic acylcarnitine that plays a role in fatty acid metabolism. As
an ester of L-carnitine and adipic acid, it is an important molecule for researchers studying
metabolic pathways, particularly those involved in the transport and oxidation of fatty acids.[1]
[2][3] This document provides a detailed protocol for the chemical synthesis of Adipoyl-L-
carnitine for research purposes, methods for its purification, and characterization data.
Additionally, a diagram of the carnitine shuttle pathway is included to provide biological context
for its function.

Characterization Data

Following synthesis and purification, the structure and purity of Adipoyl-L-carnitine can be
confirmed by various analytical techniques. The expected data from mass spectrometry and
Nuclear Magnetic Resonance (NMR) spectroscopy are summarized below.

Table 1: Physicochemical and Spectroscopic Data for Adipoyl-L-carnitine
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Property Value Reference
Molecular Formula C13H23NOe --INVALID-LINK--
Molecular Weight 289.32 g/mol --INVALID-LINK--
Mass Spectrometry (ESI-MS)
[M+H]* 290.1598 m/z [4]
Major Fragment lons 85.0284 ([C4Hs02]*), 60.0808 -
([CsH10N]¥)
1H NMR (Predicted, D20)
0 (ppm) Chemical Shift Assignment
~4.5 CH (methine) --INVALID-LINK--
34 CH:z (adjacent to quaternary INVALID-LINK-.
amine)
~3.2 N(CHs)s (trimethylammonium) --INVALID-LINK--
~2.4 CHz (adjacent to carboxyl) --INVALID-LINK--
~2.2 CHz (adipoyl, a to carbonyl) --INVALID-LINK--
~1.6 CH: (adipoyl, B to carbonyl) --INVALID-LINK--
13C NMR (Predicted, D20)
0 (ppm) Chemical Shift Assignment
~180 COOH (carboxyl) --INVALID-LINK--
~175 C=0 (ester) --INVALID-LINK--
~70 CH (methine) --INVALID-LINK--
65 CH:z (adjacent to quaternary INVALID-LINK--
amine)
~55 N(CHs)s (trimethylammonium) --INVALID-LINK--
~40 CH:z (adjacent to carboxyl) --INVALID-LINK--
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~35 CHz (adipoyl, a to carbonyl) --INVALID-LINK--

~25 CHz (adipoyl, B to carbonyl) --INVALID-LINK--

Experimental Protocols

This section details the necessary protocols for the synthesis, purification, and characterization
of Adipoyl-L-carnitine.

Protocol 1: Synthesis of Adipoyl-L-carnitine

This protocol is adapted from general methods for the synthesis of dicarboxylic acylcarnitines.
It involves the activation of adipic acid to adipoyl! chloride, followed by esterification with L-
carnitine.

Materials:

Adipic acid

e Thionyl chloride (SOCI2)

e L-carnitine hydrochloride

» Trifluoroacetic acid (TFA)

e Anhydrous dichloromethane (DCM)
e Anhydrous diethyl ether

e Argon or Nitrogen gas

o Standard glassware for organic synthesis (round-bottom flasks, condenser, dropping funnel,
etc.)

e Magnetic stirrer and heating mantle

« Rotary evaporator
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Procedure:
Step 1: Preparation of Adipoyl Chloride

e In a fume hood, add adipic acid (1 equivalent) to a round-bottom flask equipped with a
magnetic stir bar and a reflux condenser.

» Slowly add an excess of thionyl chloride (e.g., 2.5 equivalents) to the flask.

o Heat the mixture to reflux (approximately 80°C) and maintain for 2-3 hours, or until the
evolution of HCl and SOz gas ceases. The reaction should be carried out under an inert
atmosphere (argon or nitrogen).

 After the reaction is complete, allow the mixture to cool to room temperature.

o Remove the excess thionyl chloride by distillation under reduced pressure. The crude adipoyl
chloride is a colorless to pale yellow liquid and can be used directly in the next step.

Step 2: Esterification of L-carnitine with Adipoyl Chloride
» In a separate flask, dissolve L-carnitine hydrochloride (1 equivalent) in trifluoroacetic acid.
e Cool the solution in an ice bath.

o Slowly add the freshly prepared adipoy! chloride (1.1 equivalents), dissolved in a small
amount of anhydrous dichloromethane, to the L-carnitine solution with vigorous stirring.

 Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.
e Monitor the reaction progress by Thin Layer Chromatography (TLC).

e Once the reaction is complete, remove the trifluoroacetic acid and dichloromethane under
reduced pressure using a rotary evaporator.

Protocol 2: Purification of Adipoyl-L-carnitine

The crude product from the synthesis will contain unreacted starting materials and byproducts.
A two-step purification process involving solvent precipitation and column chromatography is
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recommended.

Materials:

Crude Adipoyl-L-carnitine

Anhydrous diethyl ether

Silica gel for column chromatography

Solvent system for chromatography (e.g., a gradient of methanol in dichloromethane)

Procedure:

» Precipitation:

[e]

Dissolve the crude reaction product in a minimal amount of a suitable solvent (e.g.,
methanol).

[e]

Add this solution dropwise to a large volume of cold, stirring anhydrous diethyl ether.

o

Adipoyl-L-carnitine should precipitate as a white solid.

[¢]

Collect the solid by vacuum filtration and wash with cold diethyl ether.

e Column Chromatography:

[e]

Prepare a silica gel column packed with the chosen eluent system.

o Dissolve the precipitated solid in a minimal amount of the eluent and load it onto the
column.

o Elute the column with a gradient of increasing polarity (e.g., starting with 100%
dichloromethane and gradually increasing the percentage of methanol).

o Collect fractions and monitor by TLC to identify the fractions containing the pure product.

o Combine the pure fractions and remove the solvent under reduced pressure to obtain pure
Adipoyl-L-carnitine as a white, hygroscopic solid.
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Visualizations

The following diagrams illustrate the synthesis workflow and the biological pathway in which
Adipoyl-L-carnitine is involved.

Step 1: Adipoyl Chloride Formation
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Caption: Workflow for the synthesis of Adipoyl-L-carnitine.
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Carnitine Shuttle Pathway
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Caption: The Carnitine Shuttle for fatty acid transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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